Cas no 497838-39-8 (4-Piperidinone, 1-(1-oxopentyl)-)
497838-39-8 structure
Product Name:4-Piperidinone, 1-(1-oxopentyl)-
CAS No:497838-39-8
MF:C10H17NO2
MW:183.24748301506
CID:1542868
PubChem ID:20427924
Update Time:2025-04-21
4-Piperidinone, 1-(1-oxopentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinone, 1-(1-oxopentyl)-
- 1-pentanoylpiperidin-4-one
- 497838-39-8
- SCHEMBL7431273
- AKOS000170194
-
- Inchi: 1S/C10H17NO2/c1-2-3-4-10(13)11-7-5-9(12)6-8-11/h2-8H2,1H3
- InChI Key: NSQSOHKVAVIBBT-UHFFFAOYSA-N
- SMILES: O=C1CCN(C(CCCC)=O)CC1
Computed Properties
- Exact Mass: 183.12601
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
4-Piperidinone, 1-(1-oxopentyl)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
497838-39-8 (4-Piperidinone, 1-(1-oxopentyl)-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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